Topological Polar Surface Area (TPSA) Elevation vs. Unsubstituted Tetrahydro-2H-thiopyran-2-carboxamide Increases H-Bond Acceptor Count
Incorporation of the pyridin-3-yl substituent at the 2-position of the tetrahydrothiopyran-2-carboxamide core elevates the calculated topological polar surface area (TPSA) by 12.89 Ų (from 43.09 to 55.98) and adds one hydrogen-bond acceptor (from 2 to 3) relative to the unsubstituted parent scaffold . This difference is anticipated to reduce passive membrane permeability while enhancing aqueous solubility, a trade-off that must be considered in lead optimization programs where the unsubstituted core is being evaluated as a more economical alternative.
| Evidence Dimension | Calculated topological polar surface area (TPSA) and hydrogen-bond acceptor count |
|---|---|
| Target Compound Data | TPSA = 55.98 Ų; H-Acceptors = 3 |
| Comparator Or Baseline | Tetrahydro-2H-thiopyran-2-carboxamide (CAS 18729-18-5): TPSA = 43.09 Ų; H-Acceptors = 2 |
| Quantified Difference | ΔTPSA = +12.89 Ų (+29.9%); ΔH-Acceptors = +1 (+50%) |
| Conditions | Calculated properties from Leyan product datasheets; calculation method not disclosed but consistent across vendor platform |
Why This Matters
A TPSA difference of >10 Ų is generally considered sufficient to alter oral absorption potential, making the target compound a functionally distinct building block for medicinal chemistry programs where fine-tuning of permeability is required.
